![molecular formula C22H14ClF2N3O4 B2425529 4-(2-chloro-5-nitrobenzoyl)-7-fluoro-5-(4-fluorophenyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one CAS No. 533888-43-6](/img/structure/B2425529.png)
4-(2-chloro-5-nitrobenzoyl)-7-fluoro-5-(4-fluorophenyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
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Overview
Description
This compound is a derivative of the 1,4-benzodiazepin-2-one class of compounds, which includes many biologically active molecules, including several used in medicine. The benzodiazepine ring system is part of a larger class of compounds known as diazepines, which are seven-membered rings containing two nitrogen atoms .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the benzodiazepine ring system, followed by the introduction of the various substituents. The 2-chloro-5-nitrobenzoyl group could potentially be introduced using a Friedel-Crafts acylation . The 4-fluorophenyl group might be introduced through a nucleophilic aromatic substitution reaction .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the benzodiazepine ring system, along with the various substituents. The presence of the nitro, chloro, and fluoro substituents would likely have a significant impact on the compound’s physical and chemical properties .Chemical Reactions Analysis
As a benzodiazepine derivative, this compound could potentially undergo a variety of chemical reactions. The nitro group could potentially be reduced to an amino group, and the chloro group could potentially undergo nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzodiazepine ring system and the various substituents would likely result in the compound having a relatively high molecular weight. The nitro, chloro, and fluoro substituents could potentially influence the compound’s polarity, solubility, and reactivity .Scientific Research Applications
Novel Synthesis Methods
- Synthesis of Novel Benzodiazepine Analogues : Rotas, Kimbaris, and Varvounis (2011) described a multi-step synthesis of a novel structural isomer related to the specified compound, demonstrating its potential in creating new benzodiazepine derivatives for various applications (Rotas, Kimbaris, & Varvounis, 2011).
Utility in Solid-Phase Synthesis
- Building Block for Heterocyclic Synthesis : Křupková, Funk, Soural, and Hlaváč (2013) discussed the use of a similar compound as a multireactive building block in solid-phase synthesis, highlighting its role in creating diverse nitrogenous heterocycles, which are crucial in drug discovery (Křupková et al., 2013).
Development of Anticonvulsant Agents
- Synthesis of Anticonvulsant Derivatives : Narayana, Vijaya Raj, Ashalatha, and Kumari (2006) synthesized novel benzodiazepine derivatives that showed significant anticonvulsant activity, indicating the therapeutic potential of compounds structurally related to the specified chemical (Narayana et al., 2006).
Role in Anxiolytic Drug Development
- Development of Anxiolytic Agents : A study by Tamagnone, De Maria, and De Marchi (1975) synthesized derivatives of 1,4-benzodiazepin-2-ones for use as antianxiety agents, demonstrating the relevance of similar compounds in psychiatric drug development (Tamagnone, De Maria, & De Marchi, 1975).
Implications in Medicinal Chemistry
- Synthesis of Diverse Medicinal Compounds : The work of Pant, Godwal, and Sanju (2021) involves the synthesis of various substituted benzothiazepines, reflecting the versatility of related compounds in creating a wide range of biologically active molecules (Pant, Godwal, & Sanju, 2021).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(2-chloro-5-nitrobenzoyl)-7-fluoro-5-(4-fluorophenyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14ClF2N3O4/c23-18-7-6-15(28(31)32)10-16(18)22(30)27-11-20(29)26-19-8-5-14(25)9-17(19)21(27)12-1-3-13(24)4-2-12/h1-10,21H,11H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBHHTOJLMGYQCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(C=C(C=C2)F)C(N1C(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14ClF2N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-chloro-5-nitrobenzoyl)-7-fluoro-5-(4-fluorophenyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one |
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